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Compound of Interest

6-Bromo-4-methylpyridazin-3(2H)-
Compound Name:
one

Cat. No.: B11773455

Get Quote

Executive Summary

The 6-bromo-3(2H)-pyridazinone scaffold represents a privileged pharmacophore in medicinal

chemistry, serving as a versatile building block for PDE inhibitors, COX-2 inhibitors, and

cardiotonic agents. Its unique electronic structure—characterized by a hydrazine moiety

embedded in an electron-deficient ring—offers three distinct vectors for functionalization:
nucleophilic aromatic substitution (

) at C6, palladium-catalyzed cross-coupling at C6, and regioselective alkylation at N2. This
guide provides a rigorous analysis of these reactivity pathways, supported by self-validating
experimental protocols and mechanistic insights.

Electronic Structure & Reactivity Map

The 6-bromo-3(2H)-pyridazinone core exhibits significant

-deficiency, making the C6 position highly electrophilic. The adjacent nitrogen (N1) and the
carbonyl group at C3 act synergistically to lower the LUMO energy, facilitating nucleophilic
attack.
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Reactivity Logic

e C6-Br (Electrophilic): The primary site for

and metal-catalyzed cross-coupling. The bromine atom is activated by the para-like carbonyl
and the ortho-like imine nitrogen.

e N2-H (Nucleophilic): The amide-like nitrogen is acidic (
), allowing for deprotonation and subsequent alkylation.

e O3 (Ambident Nucleophile): While less favored under standard conditions, the carbonyl
oxygen can participate in O-alkylation (lactim ether formation), particularly with hard
electrophiles or silver salts.
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Figure 1: Strategic functionalization vectors of the 6-bromo-3(2H)-pyridazinone scaffold.

Nucleophilic Aromatic Substitution ()
Mechanistic Insight

Unlike benzene derivatives which often require strong electron-withdrawing groups (like
) to facilitate

, the pyridazinone ring is intrinsically activated. The reaction proceeds via an addition-
elimination mechanism involving a Meisenheimer-like anionic intermediate. The rate of reaction
is generally: Thiols > Amines > Alkoxides.
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Critical Control Points

e Solvent Choice: Polar aprotic solvents (DMSO, NMP, DMF) are essential to stabilize the
transition state and enhance nucleophile basicity.

o Temperature: Secondary amines typically react at 80—100 °C, while sterically hindered or
less nucleophilic anilines may require 120-140 °C.

o Leaving Group: While bromine is the standard handle, the corresponding iodide reacts
faster, and the chloride slower.

Experimental Protocol: C6-Amination

Target: Synthesis of 6-morpholinopyridazin-3(2H)-one.

e Setup: Charge a reaction vial with 6-bromo-3(2H)-pyridazinone (1.0 equiv, 175 mg, 1.0
mmol) and morpholine (3.0 equiv, 261 mg, 3.0 mmol).

o Solvent: Add water (3 mL). Note: Water is an excellent solvent for this transformation, acting
as a green medium that facilitates proton transfer.

e Reaction: Heat the mixture to reflux (100 °C) for 12—24 hours. Monitor by TLC (10% MeOH
in DCM) or LC-MS.

» Workup: Cool to room temperature. The product often precipitates directly.
« Isolation: Filter the solid. If no precipitate forms, extract with EtOAc (3 x 10 mL), dry over

, and concentrate.

 Purification: Recrystallize from EtOH or purify via flash chromatography (DCM/MeOH
gradient).

Validation:
 Yield: Expect 75-90%.

e Analytics:
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NMR should show the disappearance of the C6-H signal (if starting from pyridazinone) or the
shift of C4/C5 protons due to the electron-donating amine.

Palladium-Catalyzed Cross-Coupling (Suzuki-
Miyaura)

Direct coupling at C6 allows for the installation of aryl and heteroaryl systems. A common
challenge is the free N2-H, which can poison Pd catalysts or lead to side reactions. Protection
of N2 (e.g., with a methyl or SEM group) is highly recommended prior to coupling.

Catalytic Cycle Logic

The reaction follows the standard Pd(0)/Pd(ll) cycle. The oxidative addition into the C6-Br bond
is facile. However, transmetalation can be sluggish if the boronic acid is electron-deficient.

Pd(0)L2
Active Catalyst

Oxidative
Addition

Reductive
Elimination

+ R-B(OH)3

Ar-Pd(Il)-Br

Ar-Pd(Il)-Ar'

Transmetalation
(Ar'-B(OH)2 + Base)

Click to download full resolution via product page

Figure 2: Catalytic cycle for the Suzuki-Miyaura coupling of 6-bromopyridazinones.
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Experimental Protocol: Suzuki Coupling

Target: Synthesis of 6-phenyl-2-methylpyridazin-3(2H)-one.

e Substrate: Use 6-bromo-2-methylpyridazin-3(2H)-one (1.0 equiv, 1.0 mmol). Note: N-
methylation prevents catalyst poisoning.

e Reagents: Add phenylboronic acid (1.5 equiv, 1.5 mmol),

(2.0 equiv, 2.0 mmol), and
(5 mol%, 0.05 mmol).

e Solvent: Degassed DME/Water (4:1) or Toluene/EtOH/Water (4:1:1) (10 mL total).
o Reaction: Heat at 90 °C under an argon atmosphere for 4-12 hours.

o Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine.[1][2]
 Purification: Silica gel chromatography (Hexane/EtOAc 3:1).

Authoritative Insight: Using electron-rich ligands (e.g., SPhos, XPhos) can significantly improve
yields for sterically hindered boronic acids or when using the free N-H pyridazinone (though
protection is preferred).

Regioselectivity: N- vs. O-Alkylation[3][4]

The pyridazinone anion is an ambident nucleophile. The resonance hybrid delocalizes negative
charge between N2 and O3.
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. O-Alkylation
Parameter N-Alkylation (Favored) . L
(Minor/Specific)

Product Lactam (N-R) Lactim Ether (O-R)

Soft electrophiles (Alkyl Hard electrophiles, Silver salts

halides), Alkali Carbonates ( (
Conditions

' ), or O-alkylation of

) chloropyridazines

o Toluene, Benzene (non-polar

Solvent DMF, Acetone, Acetonitrile

favors O-term in some cases)

Thermodynamics

More stable (Amide bond)

Less stable (Imidate)

Experimental Protocol: Selective N-Alkylation

Target: 2-Benzyl-6-bromo-3(2H)-pyridazinone.

(5 mL).

e Base: Add

Dissolution: Dissolve 6-bromo-3(2H)-pyridazinone (1.0 equiv, 1.0 mmol) in anhydrous DMF

(1.5 equiv, 1.5 mmol). Stir at room temperature for 15 minutes to generate the anion.

» Alkylation: Add benzyl bromide (1.1 equiv, 1.1 mmol) dropwise.

» Condition: Stir at room temperature for 2—4 hours. Heating is rarely required for reactive

halides and may promote O-alkylation side products.

e Quench: Pour into ice water (20 mL). The N-alkylated product typically precipitates as a

white solid.

o Validation:

NMR is diagnostic. N-benzyl

protons typically appear around
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5.2-5.4 ppm. O-benzyl protons (if present) would appear downfield around

5.5-5.7 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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